3-{2-[(1,2-dimethyl-1H-indol-3-yl)sulfonyl]ethyl}-1-[(4-fluorophenyl)methyl]urea

• IUPAC Name: 1-[2-(1,2-dimethylindol-3-yl)sulfonylethyl]-3-[(4-fluorophenyl)methyl]urea
• InChI: InChI=1S/C20H22FN3O3S/c1-14-19(17-5-3-4-6-18(17)24(14)2)28(26,27)12-11-22-20(25)23-13-15-7-9-16(21)10-8-15/h3-10H,11-13H2,1-2H3,(H2,22,23,25)
• InChI Key: KFZLUAHEABJJFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1C)S(=O)(=O)CCNC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C20H22FN3O3S
• Molecular Weight: 403.5 g/mol

Description

Indole derivatives are bioactive aromatic compounds that have found applications in clinical and biological fields. They are present in many important synthetic drug molecules and bind with high affinity to multiple receptors, aiding in the development of new useful derivatives.

Synthesis Analysis

Researchers have shown interest in synthesizing a variety of indole derivatives due to their various biological activities. A one-pot, three-component protocol for the synthesis of 1,2,3-trisubstituted indoles has been developed, based on a Fischer indolisation–indole N-alkylation sequence.

Molecular Structure Analysis

Indole is also known as benzopyrrole, which contains a benzenoid nucleus and has 10 π-electrons (two from the lone pair on nitrogen and double bonds provide eight electrons), making them aromatic in nature.

Chemical Reactions Analysis

Indole derivatives are often involved in multicomponent reactions (MCRs), which are a one-step convergent and sustainable strategy where more than two starting materials combine through covalent bonds to afford a single product.

Physical And Chemical Properties Analysis

Indole derivatives are generally crystalline and colorless in nature with specific odors. The physical and chemical properties of a specific indole derivative like “3-{2-[(1,2-dimethyl-1H-indol-3-yl)sulfonyl]ethyl}-1-[(4-fluorophenyl)methyl]urea” would depend on its specific structure.

Scientific Research Applications

Antiviral Activity

. .

Anti-inflammatory Activity

. This makes them potentially useful in the treatment of conditions characterized by inflammation.

Anticancer Activity

. They have been found to inhibit the proliferation of cancer cells, making them potential candidates for anticancer drugs.

Anti-HIV Activity

. This suggests that they could be used in the development of drugs for the treatment of HIV/AIDS.

Antioxidant Activity

. This means they could be used in the prevention of diseases caused by oxidative stress.

Antimicrobial Activity

. This makes them potential candidates for the development of new antimicrobial drugs.

Antitubercular Activity

. This suggests their potential use in the treatment of tuberculosis.

Antidiabetic Activity

. This means they could be used in the management of diabetes.

Mechanism of Action

The mechanism of action of indole derivatives can vary widely depending on their specific structure and the biological system they interact with. For example, some indole derivatives have shown inhibitory activity against influenza A.

Future Directions

Indole derivatives have diverse biological activities and have immense potential to be explored for newer therapeutic possibilities. The field awaits further exploitation in the assembly of pharmaceutically interesting scaffolds.